Cas no 2194848-05-8 (3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine)

• Product Name: 3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine
• CAS No: 2194848-05-8
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 5326575
• Update Time: 2025-05-25

3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-[(2,3-dihydro-1H-inden-1-yl)oxy]-6-methyl-
• 3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine

• Inchi： 1S/C14H14N2O/c1-10-6-9-14(16-15-10)17-13-8-7-11-4-2-3-5-12(11)13/h2-6,9,13H,7-8H2,1H3
• InChI Key： UUUYCVOMXKBIFV-UHFFFAOYSA-N
• SMILES： C1(OC2C3=C(C=CC=C3)CC2)=NN=C(C)C=C1

Additional information on 3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine

Comprehensive Overview of 3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine (CAS No. 2194848-05-8)

3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine (CAS No. 2194848-05-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique indenyloxy and methylpyridazine moieties, exhibits promising potential in various applications, including drug development and material science. Its molecular structure combines a dihydroindene backbone with a pyridazine ring, offering distinct chemical properties that are currently under exploration.

The growing interest in 3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine is driven by its potential role in addressing modern challenges in medicinal chemistry and sustainable agriculture. Researchers are particularly intrigued by its possible applications in enzyme inhibition and receptor modulation, which align with current trends in targeted therapy development. The compound's structural features suggest it may interact with biological systems in novel ways, making it a subject of ongoing structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2194848-05-8 represents an interesting case study in heterocyclic compound formation. The inden-1-yloxy linkage to the 6-methylpyridazine core demonstrates innovative approaches to molecular design, which is particularly relevant in today's focus on green chemistry and atom economy. Recent publications have highlighted various synthetic routes to this compound, with particular emphasis on catalytic methods and step-efficient processes.

The physicochemical properties of 3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine make it suitable for formulation in various delivery systems. Its logP value and solubility profile suggest potential for both oral bioavailability and topical application, depending on specific derivatization. These characteristics are especially valuable in the context of current pharmaceutical development, where drug-like properties and ADME optimization are critical considerations.

In the field of agrochemical research, this compound has shown preliminary promise as a template for developing new crop protection agents. The pyridazine component in particular has been associated with pest control activity in related structures, while the indenyl moiety may contribute to environmental stability. These attributes align with industry demands for sustainable pest management solutions that minimize ecological impact.

Analytical characterization of CAS No. 2194848-05-8 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional conformation, which is crucial for understanding its molecular interactions. Recent improvements in analytical technology have enabled more detailed studies of such complex structures, contributing to better quality control standards in chemical synthesis.

The safety profile of 3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine remains under investigation, with preliminary studies focusing on its toxicological parameters and environmental fate. Current research follows modern regulatory guidelines for chemical safety assessment, including evaluations of acute toxicity, ecotoxicity, and biodegradability. These studies are essential for determining the compound's potential applications and handling requirements.

Future research directions for CAS No. 2194848-05-8 may explore its utility in materials science, particularly in the development of functional materials with specific electronic or optical properties. The compound's conjugated system and potential for molecular stacking make it an interesting candidate for organic electronics applications. This aligns with broader scientific interest in molecular engineering for advanced technologies.

From an intellectual property perspective, 3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine represents an emerging area of chemical innovation. Patent literature reveals growing interest in this structural class, with claims covering various synthetic methods, derivatives, and applications. This activity reflects the compound's perceived value in multiple industrial sectors and the competitive nature of molecular discovery.

In conclusion, 3-(2,3-dihydro-1H-inden-1-yloxy)-6-methylpyridazine (CAS No. 2194848-05-8) stands as a compelling example of modern chemical research with diverse potential applications. Its continued study promises to yield valuable insights for pharmaceutical development, agrochemical innovation, and materials science, making it a compound worth watching in coming years. As research progresses, we anticipate new discoveries regarding its properties and utilities that may address current challenges in these fields.